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molecular formula C8H10BrNO3S B1294046 3-bromo-N-(2-hydroxyethyl)benzenesulfonamide CAS No. 911111-96-1

3-bromo-N-(2-hydroxyethyl)benzenesulfonamide

Cat. No. B1294046
CAS RN: 911111-96-1
M. Wt: 280.14 g/mol
InChI Key: QRDZBHKLJOEWGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07446113B2

Procedure details

Prepared by general procedure III from 3-bromobenzenesulfonyl chloride (5.0 g, 20 mmol) and ethanolamine (1.32 g, 22 mmol) to give the title compound (5.45 g, 99%) as a white solid. MS (ISP) 280.0[(M+H)+].
Name
3-bromobenzenesulfonyl chloride
Quantity
5 g
Type
reactant
Reaction Step One
Name
ethanolamine
Quantity
1.32 g
Type
reactant
Reaction Step One
Name
title compound
Yield
99%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([S:8](Cl)(=[O:10])=[O:9])[CH:5]=[CH:6][CH:7]=1.[CH2:12]([CH2:14][NH2:15])[OH:13]>>[Br:1][C:2]1[CH:3]=[C:4]([S:8]([NH:15][CH2:14][CH2:12][OH:13])(=[O:10])=[O:9])[CH:5]=[CH:6][CH:7]=1

Inputs

Step One
Name
3-bromobenzenesulfonyl chloride
Quantity
5 g
Type
reactant
Smiles
BrC=1C=C(C=CC1)S(=O)(=O)Cl
Name
ethanolamine
Quantity
1.32 g
Type
reactant
Smiles
C(O)CN

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC=1C=C(C=CC1)S(=O)(=O)NCCO
Measurements
Type Value Analysis
AMOUNT: MASS 5.45 g
YIELD: PERCENTYIELD 99%
YIELD: CALCULATEDPERCENTYIELD 97.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.